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Compound of Interest

Compound Name: 13-Methyltetradecanoic acid-d6

Cat. No.: B15622707

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of specialized chemical reagents is paramount. This document provides immediate,
essential safety and logistical information for 13-Methyltetradecanoic acid-d6, including
operational and disposal plans.

Quantitative Data Summary

The following table summarizes the key quantitative data for 13-Methyltetradecanoic acid. Note
that the data for the deuterated (d6) version is not readily available and the data for the non-
deuterated form should be used as a proxy, with the understanding that the deuterated form will

have a slightly higher molecular weight.

Property Value Reference
Molecular Formula C15H3002 PubChem
Molecular Weight 242.40 g/mol PubChem|[1]

H315: Causes skin
irritationH319: Causes serious
eye irritationH335: May cause
GHS Hazard Statements ) o PubChem[1]
respiratory irritationH413: May
cause long lasting harmful

effects to aquatic life
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Operational Plan: Handling Procedures

1. Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation
exposure.[2]

o Ensure an eyewash station and safety shower are readily accessible.
2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles.[3] In situations with a higher risk of
splashing, a face shield should be used in addition to goggles.[3]

¢ Skin Protection:

o Gloves: Wear nitrile or butyl rubber gloves.[3] Ensure gloves are compatible with the
solvent used to dissolve the fatty acid.

o Lab Coat/Gown: A long-sleeved lab coat is required. For tasks with a higher risk of
splashes, a chemical-resistant apron or gown is recommended.[4]

o Respiratory Protection: For routine handling within a fume hood, respiratory protection is
typically not required. If working outside of a fume hood or with the powdered form where
dust may be generated, an N95 or higher-level respirator should be used.[3]

3. Handling as a Solid:
 If the compound is in powdered form, handle it carefully to avoid creating dust.

» Allow the container to warm to room temperature before opening to prevent condensation
from accumulating on the cold powder.[5]

4. Handling in Solution:
e When dissolving, use a glass syringe or pipette to add the appropriate organic solvent.[5]

» Gentle vortexing or sonication can be used to aid dissolution.[5]
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Always use glass containers with Teflon-lined caps for storing solutions to prevent
contamination from plasticizers.[5]

Disposal Plan

1.

Waste Identification:
Segregate waste containing 13-Methyltetradecanoic acid-d6 from other waste streams.

Label waste containers clearly with the chemical name and associated hazards.

. Waste Collection:

Solid Waste: Collect any unused solid material and contaminated consumables (e.g., weigh
boats, pipette tips) in a designated, sealed container.

Liquid Waste: Collect solutions in a compatible, sealed waste container. Do not mix with
incompatible waste streams.

. Disposal Route:

Dispose of the chemical waste through your institution's hazardous waste management
program.

Follow all local, state, and federal regulations for chemical waste disposal.

While deuterium itself is not considered a significant environmental hazard, the fatty acid
component may have long-lasting harmful effects on aquatic life.[1][2] Do not dispose of it
down the drain.

Some suppliers of deuterated compounds may offer a take-back or recycling program for
depleted heavy water or other deuterated materials.[6] Inquire with your supplier about such
options.

Experimental Workflow
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Caption: Workflow for handling 13-Methyltetradecanoic acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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